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Compound of Interest

Compound Name:
Dimethyl 3-

(bromomethyl)phthalate

Cat. No.: B1344209 Get Quote

An In-depth Technical Guide to Dimethyl 3-(bromomethyl)phthalate

This technical guide provides a comprehensive overview of Dimethyl 3-
(bromomethyl)phthalate, including its chemical identity, physicochemical properties,

synthesis, and potential applications as a research chemical. This document is intended for

researchers, scientists, and professionals in the fields of organic chemistry, medicinal

chemistry, and drug development.

Chemical Identity
IUPAC Name: dimethyl 3-(bromomethyl)benzene-1,2-dicarboxylate[1]

Synonyms:

Dimethyl 3-(bromomethyl)phthalate[1][2]

3-bromomethyl-phthalic acid dimethyl ester[1][2]

1,2-Benzenedicarboxylic acid, 3-(bromomethyl)-, 1,2-dimethyl ester[2]

MFCD11505946[1]

SCHEMBL1424324[2]
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CTK8H7703[2]

ZINC89157260[2]

Physicochemical Properties
The following table summarizes the key quantitative data for Dimethyl 3-
(bromomethyl)phthalate. It is important to note that most of the available data is

computationally derived.

Property Value Source

Molecular Formula C₁₁H₁₁BrO₄ PubChem[1]

Molecular Weight 287.11 g/mol PubChem[1]

CAS Number 24129-04-2 PubChem[1]

Exact Mass 285.98407 Da PubChem[1]

XLogP3 2.2 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Rotatable Bond Count 5 PubChem[1]

Topological Polar Surface Area 52.6 Å² PubChem[1]

Heavy Atom Count 16 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 267 PubChem[1]

Experimental Protocols
Synthesis of Dimethyl 3-(bromomethyl)phthalate
A common method for the synthesis of Dimethyl 3-(bromomethyl)phthalate is via the radical

bromination of Dimethyl 3-methylphthalate using N-bromosuccinimide (NBS).
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Reaction Scheme:

Reactants

Conditions Product

Dimethyl 3-methylphthalate

Dimethyl 3-(bromomethyl)phthalate

N-Bromosuccinimide (NBS)

Acetonitrile

70 °C

200W Light Bulb

Click to download full resolution via product page

Caption: Synthesis of Dimethyl 3-(bromomethyl)phthalate.

Detailed Methodology:[3]

Reaction Setup: A stirred mixture of Dimethyl 3-methylphthalate (12.1 g, 57.9 mmol) and N-

bromosuccinimide (12.4 g, 69.5 mmol) in acetonitrile (150 mL) is prepared in a suitable

reaction vessel.

Initiation and Reaction: The mixture is heated to 70°C in an oil bath. A 200 W light bulb is

positioned approximately 2 cm away from the reaction vessel to initiate the radical reaction,
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which is allowed to proceed overnight.

Workup:

The reaction mixture is cooled to room temperature and then concentrated under reduced

pressure.

The resulting residue is dissolved in ethyl acetate (150 mL).

The organic solution is washed sequentially with water (3 x 50 mL) and brine (50 mL).

The organic layer is dried over magnesium sulfate (MgSO₄).

Purification:

The solvent is removed in vacuo.

The crude product is purified by flash chromatography on silica gel using a hexane:ethyl

acetate (8:2) eluent system.

Product Characterization: The final product, 3-bromomethyl-phthalic dimethyl ester, is

obtained as a solid (13.9 g, 83% yield).

¹H NMR (CDCl₃): δ 7.94-7.90 (dd, J=1.1 and 7.9 Hz, 1H), 7.65-7.62 (dd, J=1.0 and 6.9 Hz,

1H), 7.47 (t, J=7.8 Hz, 1H), 4.54 (s, 2H), 3.97 (s, 3H), 3.90 (s, 3H).[3]

Applications in Research
Currently, there is limited information available on the direct biological activities or end-product

applications of Dimethyl 3-(bromomethyl)phthalate. Its chemical structure, featuring a

reactive bromomethyl group and two ester functionalities, suggests its primary utility as a

synthetic intermediate or a building block in organic synthesis.

The bromomethyl group is a versatile functional group that can readily undergo nucleophilic

substitution reactions. This allows for the introduction of the phthalate moiety into a wide range

of molecules, which could be of interest in the development of:
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Novel pharmaceutical agents: The phthalate core could serve as a scaffold for the synthesis

of new therapeutic compounds.

Pro-drugs: The ester groups could be designed to be hydrolyzed in vivo, releasing an active

drug molecule.

Functionalized materials: The compound could be used to modify polymers or surfaces to

impart specific chemical properties.

Logical Workflow for Application as a Synthetic Intermediate:

Dimethyl 3-(bromomethyl)phthalate

Nucleophilic Substitution
(e.g., with R-XH, where X = O, N, S)

New Functionalized Phthalate Derivative

Further Chemical Modification or
Biological Screening

Target Molecule
(e.g., Drug Candidate, Material)

Click to download full resolution via product page

Caption: Potential workflow for utilizing Dimethyl 3-(bromomethyl)phthalate.

Further research is required to explore the full potential of this compound in various scientific

and industrial applications. Researchers are encouraged to investigate its reactivity and to
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screen any novel derivatives for biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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